N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide

• IUPAC Name: N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide
• InChI: InChI=1S/C16H15BrN2O/c17-15-9-5-4-8-14(15)12-18-19-16(20)11-10-13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,19,20)/b18-12+
• InChI Key: AKMPXMKRBVYINU-LDADJPATSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NN=CC2=CC=CC=C2Br
• Isomeric SMILES: C1=CC=C(C=C1)CCC(=O)N/N=C/C2=CC=CC=C2Br
• Molecular Formula: C16H15BrN2O
• Molecular Weight: 331.21 g/mol

Description

N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a bromophenyl group and a phenylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide typically involves the condensation of 2-bromobenzaldehyde with 3-phenylpropanoic acid hydrazide. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as chromatography to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of corresponding oxides or carboxylic acids.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenylpropanamide derivatives.

Scientific Research Applications

N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(E)-(3-bromophenyl)methylideneamino]-2-phenylacetamide
• 3-bromo-N-[(2,4-dimethoxyphenyl)methylideneamino]benzamide

Uniqueness

N-[(E)-(2-bromophenyl)methylideneamino]-3-phenylpropanamide is unique due to its specific structural features, such as the presence of both bromophenyl and phenylpropanamide groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.